Nitric acid

Specification

• CAS No.: 12033-49-7
• Molecular Formula: HNO3
• Molecular Weight: 63.013 g/mol
• IUPAC Name: nitric acid
• Standard InChI: InChI=1S/HNO3/c2-1(3)4/h(H,2,3,4)
• Standard InChI Key: GRYLNZFGIOXLOG-UHFFFAOYSA-N
• Impurities: LESS THAN 0.5% BY WT IN TOTAL CHLORIDES, SULFATE, ARSENIC, HEAVY METALS, AND IRON
• SMILES: [N+](=O)(O)[O-]
• Canonical SMILES: [N+](=O)(O)[O-]
• Boiling Point: 181 °F at 760 mmHg (NIOSH, 2024); 83 °C; 121 °C; 181 °F
• Colorform: Transparent, colorless, or yellowish, fuming, hygroscopic, corrosive liquid; Colorless, yellow, or red fuming liquid.; Concentrated nitric acid is a colorless to yellow liquid.; Forms white, monoclinic crystals
• Melting Point: -44 °F (NIOSH, 2024); -41.6 °C; The freezing point curve for aqueous solutions of nitric acid has two maxima corresponding to melting points for the two hydrates of nitric acid: the monohydrate (77.77 wt% acid) at -37.62 °C and the trihydrate (58.83 wt% acid) at -18.47 °C. Local minima occur at 32, 71, and 91 wt % acid.; -44 °F

Introduction

Physical and Chemical Properties

Basic Properties

Nitric acid possesses distinctive physical and chemical characteristics that define its behavior and applications. At room temperature, pure nitric acid is a colorless liquid with a pungent, acrid odor. It has a molecular weight of 63.01 g/mol and a density of 1.51 g/cm³, making it heavier than water.

Commercial nitric acid is typically available as an azeotrope with water at a concentration of 68% HNO₃. This solution has a boiling temperature of 120.5°C at standard atmospheric pressure and is commonly referred to as "concentrated nitric acid". The acid solidifies at temperatures below -42°C and boils above 83°C, at which point it begins to decompose into nitrogen oxides and water.

Table 1: Key Physical Properties of Nitric Acid

Property	Value
Molecular Weight	63.01 g/mol
Density	1.51 g/cm³
Acidity (pKa)	-1.4
Melting Point	-42°C
Boiling Point	83°C (decomposition)
Azeotrope Boiling Point (68%)	120.5°C
Physical State at Room Temperature	Colorless liquid

Chemical Structure and Behavior

Nitric acid functions as a strong acid with a pKa value of -1.4, indicating its high propensity to donate protons in aqueous solutions. As an oxidizing agent, it readily participates in redox reactions, often liberating nitrogen dioxide in the process.

Two solid hydrates of nitric acid are known: the monohydrate (HNO₃·H₂O) or oxonium nitrate [H₃O]⁺[NO₃]⁻ and the trihydrate (HNO₃·3H₂O). These formations demonstrate nitric acid's strong interaction with water molecules.

The chemical behavior of nitric acid is characterized by its:

• Strong oxidizing capability, allowing it to dissolve most metals except for certain noble metals and specialized alloys

• High corrosivity against various materials, including human tissue

• Complete miscibility with water, forming azeotropes at specific concentrations

• Acidic nature that significantly lowers the pH of solutions, making it useful in pH adjustment applications

Stability and Decomposition

Nitric acid is subject to both thermal and photochemical decomposition, which explains why it is often stored in brown glass bottles to minimize light exposure. The decomposition reaction proceeds according to the following equation:

4 HNO₃ → 2 H₂O + 4 NO₂ + O₂

This decomposition reaction accounts for the yellow-brown color observed in aged samples of nitric acid, as nitrogen dioxide (NO₂) remains dissolved in the acid. The dissolution of nitrogen dioxide leads to two common forms of the acid:

• White fuming nitric acid: Nearly pure HNO₃ that gives off white fumes when exposed to air

• Red fuming nitric acid: Contains dissolved nitrogen dioxide, giving it a reddish-brown color and similar colored vapors

The nitrogen oxides produced during decomposition can also affect the vapor pressure above the liquid, as these gases partially dissolve in the acid solution.

Production Methods

Industrial Production

The industrial production of nitric acid primarily employs the Ostwald process, named after Wilhelm Ostwald who developed it in the early 20th century. This process involves three main steps:

• Ammonia Oxidation: Ammonia (NH₃) is oxidized with air over a platinum-rhodium catalyst at high temperatures (around 750-900°C). This reaction produces nitric oxide (NO).

  4 NH₃ + 5 O₂ → 4 NO + 6 H₂O

• NO Oxidation: The resulting nitric oxide is further oxidized to nitrogen dioxide (NO₂).

  2 NO + O₂ → 2 NO₂

• Absorption: NO₂ is absorbed in water to form nitric acid.

  3 NO₂ + H₂O → 2 HNO₃ + NO

This process allows for large-scale production to meet industrial demands worldwide. The efficiency of the process has been optimized over decades to maximize yield while minimizing environmental impact.

Laboratory Preparation

In laboratory settings, nitric acid can be prepared through alternative methods. One common approach involves mixing concentrated sulfuric acid with high-grade ammonia solution at a controlled temperature of about 250°C, which results in nitrogen dioxide gas. The gas is then cooled to form liquid industrial-grade nitric acid, which can be analyzed for purity levels through titration testing if needed.

Another traditional laboratory method involves the distillation of a mixture of potassium nitrate and concentrated sulfuric acid, though this approach is less common in modern settings due to safety concerns and industrial availability of high-purity nitric acid.

Applications of Nitric Acid

Fertilizer Production

The predominant industrial use of nitric acid is in the production of fertilizers, which consumes approximately 75-80% of the 26 million tonnes produced annually (as of 1987). In this application, nitric acid is neutralized with ammonia to produce ammonium nitrate:

HNO₃ + NH₃ → NH₄NO₃

Ammonium nitrate and calcium ammonium nitrate are essential components in agricultural fertilizers, providing plants with necessary nitrogen for growth. The effectiveness of these fertilizers in improving crop yields has made nitric acid an indispensable component of modern agricultural practices.

Explosives Manufacturing

Nitric acid plays a crucial role in the production of various explosives through nitration reactions. When mixed with sulfuric acid, it introduces nitro groups onto aromatic compounds through electrophilic aromatic substitution. A notable example is the production of trinitrotoluene (TNT):

C₆H₅CH₃ + 3 HNO₃ → C₆H₂(NO₂)₃CH₃ + 3 H₂O

In this process, concentrated sulfuric acid or oleum is typically used to absorb the excess water produced during the reaction. Beyond TNT, nitric acid contributes to the production of numerous other explosive compounds essential for mining, construction, and defense applications.

Metal Processing

Nitric acid finds extensive application in metal processing due to its ability to convert metals to oxidized forms. For example, it can transform copper metal to cupric nitrate:

Cu + 4 HNO₃ → Cu(NO₃)₂ + 2 NO₂ + 2 H₂O

When combined with hydrochloric acid in a 1:3 ratio, it forms aqua regia, a powerful solvent capable of dissolving noble metals like gold (converting it to chloroauric acid). This property makes nitric acid invaluable in metal purification processes, enabling the purification of gold and other precious metals beyond 99.9% purity through recrystallization and selective precipitation techniques.

The selective dissolution capabilities of nitric acid make it particularly useful in gold parting processes and in the preparation of metal samples for analytical purposes.

Organic Synthesis

In organic chemistry, nitric acid serves as a crucial reagent for introducing nitro functional groups into molecular structures. The nitro group (NO₂) represents a versatile functional group that can be subsequently transformed into other functional groups like amines.

A prominent example is the production of aniline compounds from nitrobenzenes, where the nitro group is reduced to an amine group:

C₆H₅NO₂ + 6 [H] → C₆H₅NH₂ + 2 H₂O

Additionally, nitric acid plays a vital role in producing adipic acid, a precursor to nylon, by oxidizing a mixture of cyclohexanone and cyclohexanol (known as "KA oil"). This process highlights nitric acid's importance in the polymer industry and the production of synthetic materials.

Analytical Applications

In analytical chemistry, nitric acid serves as an essential reagent in various elemental analysis techniques, including:

• Inductively Coupled Plasma Mass Spectrometry (ICP-MS)

• Inductively Coupled Plasma Atomic Emission Spectroscopy (ICP-AES)

• Graphite Furnace Atomic Absorption (GFAA)

• Flame Atomic Absorption (Flame AA)

For these applications, dilute nitric acid (typically 0.5-5% concentration) is used to prepare samples and standards. Its ability to dissolve metals and stabilize many elements in solution makes it an invaluable tool for analytical chemists seeking to determine elemental composition with high precision and accuracy.

Classification	Description
Signal Word	Danger
Pictograms	Oxidizing Toxicity and Corrosive Toxicity
Additional Classification	Department of Homeland Security (DHS) Chemical of Interest

Emergency Response

In case of accidents involving nitric acid, prompt and appropriate emergency response is critical:

• Spills should be contained using appropriate neutralizing agents and absorbent materials

• Affected areas should be thoroughly ventilated to remove vapors

• In case of skin contact, the affected area should be flushed with water for at least 15 minutes

• Eye exposure requires immediate flushing with water for at least 15 minutes, followed by medical attention

• Inhalation victims should be moved to fresh air and provided with respiratory support if necessary

Emergency response plans should be established before working with nitric acid, and necessary emergency equipment should be readily accessible in all areas where nitric acid is used or stored.

Environmental Impact

Nitric acid can significantly impact the environment if released without proper controls. Its high acidity can alter soil and water pH, affecting ecosystems and biodiversity. Additionally, when nitric acid decomposes, it releases nitrogen oxides (NOx), which contribute to air pollution, acid rain formation, and photochemical smog.

Industrial facilities that produce or use nitric acid must implement robust containment and treatment systems to prevent environmental contamination. Neutralization processes typically involve the careful addition of bases like sodium hydroxide or calcium hydroxide to neutralize the acid before disposal.

Regulatory frameworks in most countries impose strict guidelines on the handling, storage, and disposal of nitric acid to minimize environmental harm. Compliance with these regulations is essential for sustainable use of this important chemical.

Historical Context and Significance

Nitric acid has a rich historical legacy dating back to alchemical practices. Known historically as "aqua fortis" (strong water) and "spirit of niter," nitric acid has been utilized for centuries in metallurgy, medicine, and early chemical investigations. Alchemists used it to separate gold from silver in a process called parting.

In the realm of etching and industrial applications, nitric acid has also been referred to as hydrogen nitrate and acidum nitricum. Its ability to dissolve most metals made it an essential tool for metalworkers and artists throughout history, particularly in the creation of etched printing plates.

The evolution of nitric acid production from small-scale laboratory preparation to industrial-scale manufacturing through the Ostwald process represents a significant milestone in chemical engineering and industrial chemistry. This transition enabled the widespread availability of fertilizers, explosives, and numerous other products that have shaped modern society.

Comparison with Other Mineral Acids

Nitric acid possesses distinctive properties that set it apart from other common mineral acids such as sulfuric acid, hydrochloric acid, and phosphoric acid. While all these acids share the ability to donate protons in aqueous solutions, nitric acid's strong oxidizing capability gives it unique reactivity patterns.

Table 3: Comparison of Major Mineral Acids

Property	Nitric Acid (HNO₃)	Sulfuric Acid (H₂SO₄)	Hydrochloric Acid (HCl)	Phosphoric Acid (H₃PO₄)
Oxidizing Ability	Strong	Moderate	Weak	Weak
Number of Dissociable Protons	1	2	1	3
Strength (pKa)	-1.4	-3 (first)	-5.9	2.15 (first)
Reactivity with Metals	Dissolves most metals, passivates some	Dissolves most metals	Dissolves many metals	Limited reactivity
Special Properties	Nitrating agent	Dehydrating agent	Forms aqua regia with HNO₃	Food additive (E338)

Unlike hydrochloric acid, which primarily acts as an acid, or sulfuric acid, which exhibits strong dehydrating properties, nitric acid's primary distinction lies in its oxidizing capacity. This makes it particularly valuable in applications requiring both acidic and oxidizing properties, such as metal dissolution and nitration reactions.

Future Trends and Research Directions

Research and development related to nitric acid continue to evolve, focusing on several key areas:

• Development of more environmentally friendly production methods with reduced nitrogen oxide emissions

• Exploration of catalytic systems that increase efficiency and selectivity in nitration reactions

• Investigation of novel applications in materials science, including the preparation of nanomaterials and specialized surface treatments

• Optimization of recovery and recycling processes to minimize waste and environmental impact

• Design of safer handling systems and formulations to reduce workplace hazards

As sustainability concerns grow, there is increasing interest in developing circular economy approaches to nitric acid production and use, particularly in fertilizer applications where nitrogen runoff from agricultural fields represents a significant environmental challenge.